Cas no 89044-86-0 (2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-)

• Product Name: 2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
• CAS No: 89044-86-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 614657
• PubChem ID: 11117508
• Update Time: 2025-04-19

2-Azetidinone, 1-(4-aminobutyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
• 1-(4-aminobutyl)-4-phenylazetidin-2-one
• 89044-86-0
• DTXSID60455830

• Inchi： 1S/C13H18N2O/c14-8-4-5-9-15-12(10-13(15)16)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,14H2
• InChI Key： XAHWUPHTPIMKKE-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)N1CCCCN

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų